Cas no 1934852-12-6 (tert-butyl N-{6-bromoimidazo1,2-apyrazin-2-yl}carbamate)

• Product Name: tert-butyl N-{6-bromoimidazo1,2-apyrazin-2-yl}carbamate
• CAS No: 1934852-12-6
• MF: C₁₁H₁₃BrN₄O₂
• MW: 313.150521039963
• CID: 5211647
• PubChem ID: 131107078
• Update Time: 2025-05-20

tert-butyl N-{6-bromoimidazo1,2-apyrazin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(6-bromoimidazo[1,2-a]pyrazin-2-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-{6-bromoimidazo1,2-apyrazin-2-yl}carbamate

• Inchi： 1S/C11H13BrN4O2/c1-11(2,3)18-10(17)15-8-6-16-5-7(12)13-4-9(16)14-8/h4-6H,1-3H3,(H,15,17)
• InChI Key： HSPVEFBUNPURMT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CN2C=C(Br)N=CC2=N1

Additional information on tert-butyl N-{6-bromoimidazo1,2-apyrazin-2-yl}carbamate

tert-butyl N-{6-bromoimidazo1,2-apyrazin-2-yl}carbamate (CAS No. 1934852-12-6): A Comprehensive Overview

In the realm of pharmaceutical and organic chemistry, tert-butyl N-{6-bromoimidazo1,2-apyrazin-2-yl}carbamate (CAS No. 1934852-12-6) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazo[1,2-a]pyrazine core and bromo substitution, is widely utilized in drug discovery and development. Researchers are particularly drawn to its potential as a building block for synthesizing biologically active compounds, especially in the fields of oncology and central nervous system (CNS) disorders.

The tert-butyl carbamate group in this compound enhances its stability, making it a preferred choice for peptide coupling reactions and protecting group strategies. The presence of the 6-bromo substituent further allows for versatile cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. These attributes have positioned tert-butyl N-{6-bromoimidazo1,2-apyrazin-2-yl}carbamate as a key intermediate in the synthesis of kinase inhibitors and GPCR modulators.

Recent trends in AI-driven drug discovery have amplified the demand for such specialized intermediates. Platforms leveraging machine learning and computational chemistry often highlight the importance of imidazo[1,2-a]pyrazine derivatives due to their drug-like properties and structural diversity. This aligns with the growing focus on precision medicine and targeted therapies, where tert-butyl N-{6-bromoimidazo1,2-apyrazin-2-yl}carbamate plays a critical role in optimizing lead compounds.

From a synthetic perspective, the compound’s CAS No. 1934852-12-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial research. Its solubility, reactivity, and compatibility with various reaction conditions are often discussed in forums and publications, underscoring its utility in high-throughput screening and combinatorial chemistry.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, aligning with global initiatives like the UN Sustainable Development Goals (SDGs). The tert-butyl group, in particular, is being studied for its potential to reduce toxicity and improve biodegradability in pharmaceutical applications.

In summary, tert-butyl N-{6-bromoimidazo1,2-apyrazin-2-yl}carbamate (CAS No. 1934852-12-6) is a multifaceted compound with broad applications in drug development. Its structural features and reactivity profile make it indispensable for modern chemists, while its alignment with cutting-edge research trends ensures its continued prominence in the scientific community.